3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 3-[[2-(3-methylphenoxy)acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C19H22N2O3/c1-3-10-20-19(23)15-7-5-8-16(12-15)21-18(22)13-24-17-9-4-6-14(2)11-17/h4-9,11-12H,3,10,13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: XFOCCIDHQFYRBA-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=CC(=C2)C

Description

3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide, also known as MPAP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPAP is a derivative of the benzamide class of compounds and has been shown to possess a range of biochemical and physiological effects. In

Mechanism of Action

3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide works by inhibiting FAAH, thereby increasing the levels of endocannabinoids in the body. This leads to a range of biochemical and physiological effects, including pain relief, anti-inflammatory effects, and mood regulation.
Biochemical and Physiological Effects
3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide has been shown to have a range of biochemical and physiological effects. It has been shown to be effective in reducing pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide in lab experiments is that it is a selective inhibitor of FAAH, which means that it has fewer off-target effects than other inhibitors. This makes it a useful tool for studying the role of endocannabinoids in various physiological processes. One of the limitations of using 3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide is that it is not very soluble in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide. One area of interest is the potential use of 3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide as a therapeutic agent for the treatment of pain, inflammation, and mood disorders. Another area of interest is the development of more potent and selective inhibitors of FAAH, which could lead to the development of more effective therapeutic agents. Additionally, there is a need for further research on the long-term effects of FAAH inhibition, as well as the potential side effects of 3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide and other FAAH inhibitors.

Synthesis Methods

The synthesis of 3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide involves a multi-step process that begins with the reaction of 3-methylphenol with acetyl chloride to form 3-methylphenyl acetate. This intermediate is then reacted with propylamine to form 3-methylphenyl-N-propylcarbamate. The final step involves the reaction of this intermediate with phosgene to form 3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide.

Scientific Research Applications

3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to be a potent and selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. Endocannabinoids are lipid signaling molecules that play a role in a wide range of physiological processes, including pain, inflammation, and mood regulation.